Cas no 2408430-01-1 (5-Nitro-1H-indole-2-boronic acid)

• Product Name: 5-Nitro-1H-indole-2-boronic acid
• CAS No: 2408430-01-1
• MF: C₈H₇BN₂O₄
• MW: 205.963181734085
• MDL: MFCD11858375
• CID: 4776709
• Update Time: 2026-02-26

5-Nitro-1H-indole-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-NITRO-1H-INDOLE-2-BORONIC ACID
• (5-nitro-1H-indol-2-yl)boronic acid
• SB36082
• 5-Nitro-1H-indole-2-boronic acid

• MDL： MFCD11858375
• Inchi： 1S/C8H7BN2O4/c12-9(13)8-4-5-3-6(11(14)15)1-2-7(5)10-8/h1-4,10,12-13H
• InChI Key： SOLVOOAMRZZVRV-UHFFFAOYSA-N
• SMILES： OB(C1=CC2C=C(C=CC=2N1)[N+](=O)[O-])O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 258
• Topological Polar Surface Area: 102

Additional information on 5-Nitro-1H-indole-2-boronic acid

Introduction to 5-Nitro-1H-indole-2-boronic acid (CAS No: 2408430-01-1)

5-Nitro-1H-indole-2-boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and chemical properties. This compound, identified by its CAS number 2408430-01-1, features a nitro-substituted indole core linked to a boronic acid functional group. The presence of both the nitro group and the boronic acid moiety makes it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the construction of complex molecular architectures.

The nitro group in 5-Nitro-1H-indole-2-boronic acid introduces a region of electron-withdrawing character, which can influence the reactivity and electronic properties of the molecule. This feature is particularly useful in medicinal chemistry, where modulating electronic distributions can enhance binding affinity to biological targets. Conversely, the boronic acid functional group serves as a critical handle for further chemical transformations, enabling the formation of carbon-carbon bonds under mild conditions. These attributes have positioned this compound as a valuable building block in the synthesis of pharmacologically active molecules.

In recent years, there has been growing interest in leveraging 5-Nitro-1H-indole-2-boronic acid for the development of novel therapeutic agents. The indole scaffold is a privileged structure in drug discovery, appearing in numerous approved drugs due to its ability to interact with biological macromolecules such as proteins and nucleic acids. The nitro group further enhances its utility by allowing for selective functionalization and derivatization. For instance, researchers have explored its use in generating indole derivatives with enhanced bioactivity against various diseases, including cancer and infectious disorders.

One of the most compelling applications of 5-Nitro-1H-indole-2-boronic acid lies in its role as a precursor for synthesizing complex heterocyclic compounds via palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling, in particular, has been extensively utilized to construct biaryl systems, which are prevalent in many pharmacophores. By employing this compound as a starting material, chemists can efficiently access a diverse array of indole-based molecules with tailored properties. These derivatives have shown promise in preclinical studies as inhibitors of key enzymes and receptors involved in disease pathways.

The boronic acid moiety also facilitates other transformations beyond cross-coupling reactions. For example, it can participate in Sonogashira couplings to introduce alkynyl groups or undergo oxidation to form esters or carboxylic acids. This adaptability makes 5-Nitro-1H-indole-2-boronic acid a cornerstone in synthetic organic chemistry, enabling access to structurally diverse libraries for high-throughput screening and lead optimization.

The pharmaceutical industry has been particularly keen on exploring derivatives of 5-Nitro-1H-indole-2-boronic acid due to their potential therapeutic applications. Recent studies have highlighted its utility in generating indole-based kinase inhibitors, which are critical targets in oncology research. By modifying the substitution patterns on the indole ring and leveraging the boronic acid functional group, researchers have been able to fine-tune binding interactions with protein targets, leading to compounds with improved selectivity and efficacy.

In addition to its pharmaceutical relevance, 5-Nitro-1H-indole-2-boronic acid has found applications in materials science. The indole moiety contributes to optoelectronic properties, making it suitable for use in organic light-emitting diodes (OLEDs) and other electronic devices. The nitro group can be used to tune energy levels, while the boronic acid functional group allows for further derivatization into polymers or conductive materials. These properties are being exploited in cutting-edge research aimed at developing next-generation display technologies and sensors.

The synthesis of 5-Nitro-1H-indole-2-boronic acid itself is an intriguing challenge that highlights the intersection of organic synthesis and catalysis. Current methodologies often involve multi-step routes starting from commercially available precursors such as nitroindoles. Advances in catalytic systems have enabled more efficient and scalable preparations, reducing costs and improving yields. These developments are crucial for supporting broader applications of this compound in both academic research and industrial settings.

Ongoing research continues to uncover new ways to harness the potential of 5-Nitro-1H-indole-2-boronic acid. Innovations in synthetic methodologies are paving the way for more complex derivatives with tailored functionalities. Furthermore, computational studies are helping researchers predict structural motifs that could enhance biological activity or material properties. As our understanding of molecular interactions deepens, compounds like this are poised to play an increasingly pivotal role in addressing some of society's most pressing challenges.

In conclusion, 5-Nitro-1H-indole-2-boronic acid (CAS No: 2408430-01-1) represents a fascinating example of how structural features can be leveraged for multifunctional applications across multiple disciplines. Its unique combination of boronic acid reactivity and nitro group functionality makes it an indispensable tool for synthetic chemists working on pharmaceuticals and advanced materials. As research progresses，this compound is likely to remain at the forefront of innovation，driving advancements that benefit both human health and technological development.